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Compound of Interest

Compound Name: Methyl isodrimeninol

Cat. No.: B12316784 Get Quote

CAS Number: 442851-27-6

This technical guide provides an in-depth overview of Methyl isodrimeninol, a
sesquiterpenoid natural product, for researchers, scientists, and drug development

professionals. It covers the compound's chemical properties, biological activities with a focus

on its anti-inflammatory effects, and detailed experimental protocols based on recent scientific

findings.

Chemical and Physical Properties
Methyl isodrimeninol is a natural product identified in plant species such as Polygonum and

Drimys winteri.[1][2] It is classified as a sesquiterpenoid and is available as a reference

standard for research purposes.[1][3]
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Property Value Source

CAS Number 442851-27-6 [1][3][4][5][6]

Molecular Formula C₁₆H₂₆O₂ [1][3][6]

Molecular Weight 250.38 g/mol [3]

Purity Typically ≥95% (HPLC) [3]

Form Oil [3]

Storage Temperature -20°C [1]

Synonyms

(1R,5aS,9aS,9bR)-1,3,5,5a,6,7

,8,9,9a,9b-Decahydro-1-

methoxy-6,6,9a-

trimethylnaphtho[1,2-c]furan

[3]

Biological Activity and Mechanism of Action
Recent research has highlighted the anti-inflammatory properties of isodrimeninol, a closely

related compound, in cellular models of periodontitis. These studies provide valuable insights

into the potential therapeutic applications of Methyl isodrimeninol. Isodrimeninol has been

shown to modulate the expression of key inflammatory mediators, including pro-inflammatory

cytokines and microRNAs (miRNAs).

Anti-inflammatory Effects on Cytokine Expression
In in vitro studies using lipopolysaccharide (LPS)-stimulated human osteoblast-like cells (Saos-

2) and human periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs),

isodrimeninol demonstrated a significant reduction in the expression of pro-inflammatory

cytokines.[7][8]
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Cell Line Treatment
Concentrati
on (µg/mL)

Effect on IL-
1β
Expression

Effect on IL-
6
Expression

Effect on
TNF-α
Expression

Saos-2 Isodrimeninol 12.5

Significant

Decrease (p

< 0.0001)

Significant

Decrease (p

< 0.0001)

No Significant

Difference

hPDL-MSCs Isodrimeninol 6.25

Significant

Decrease (p

< 0.0001)

Not specified
No Significant

Difference

hPDL-MSCs Isodrimeninol 12.5

Significant

Decrease (p

< 0.0001)

Significant

Decrease (p

< 0.0001)

No Significant

Difference

Data extracted from a study on isodrimeninol, a closely related compound.[7]

Modulation of MicroRNA Expression
Isodrimeninol has been found to differentially regulate the expression of several miRNAs

involved in inflammatory pathways. This suggests that its anti-inflammatory effects are, at least

in part, mediated through the regulation of these small non-coding RNAs.[2][7][8]

Cell Line Treatment
Concentration
(µg/mL)

Upregulated
miRNAs

Downregulate
d miRNAs

Saos-2 & hPDL-

MSCs
Isodrimeninol 12.5

miR-146a-5p,

miR-223-3p

miR-17-3p, miR-

21-3p, miR-21-

5p, miR-155-5p

Data extracted from a study on isodrimeninol.[8]

Involvement in Signaling Pathways
The modulation of specific miRNAs and cytokines by isodrimeninol strongly points towards its

interaction with key inflammatory signaling pathways. The nuclear factor-kappa B (NF-κB)

pathway, a pivotal regulator of inflammation, is implicated as a likely target. For instance, the
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upregulation of miR-17-3p has been shown to suppress LPS-induced NF-κB activation, and

isodrimeninol treatment can contribute to the inhibition of this pathway.[7][9] The anti-

inflammatory effects may be mediated by the negative regulation of the NF-κB pathway through

the modulation of pro-inflammatory miRNAs like miR-155.[7][9]
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1. Cell Lysis & RNA Extraction
(Trizol or mirVana™ Kit)

2. RNA Quantification & Purity Check
(Spectrophotometry, A260/280)

3a. cDNA Synthesis (mRNA)
(High-Capacity RNA-to-cDNA™ Kit)

3b. cDNA Synthesis (miRNA)
(TaqMan™ MicroRNA Reverse

Transcription Kit)

4. qRT-PCR Analysis
(StepOne System)

5. Data Analysis
(Comparative ΔΔCt Method)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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